Cas no 144877-33-8 (3-methylthiolan-3-ol)

• Product Name: 3-methylthiolan-3-ol
• CAS No: 144877-33-8
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 4600480
• PubChem ID: 15149222
• Update Time: 2025-06-08

3-methylthiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-methylthiolan-3-ol
• Thiophene-3-ol, tetrahydro-3-methyl-

• Inchi： 1S/C5H10OS/c1-5(6)2-3-7-4-5/h6H,2-4H2,1H3
• InChI Key： VBLPOGRPPJRSMH-UHFFFAOYSA-N
• SMILES： C1SCCC1(C)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-methylthiolan-3-ol

Professional Introduction to 3-methylthiolan-3-ol (CAS No. 144877-33-8)

3-methylthiolan-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 144877-33-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its thiol and alcohol functional groups, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The structural motif of 3-methylthiolan-3-ol features a sulfur-containing heterocycle attached to a methyl group, which contributes to its reactivity and potential applications in drug design.

The significance of 3-methylthiolan-3-ol lies in its versatility as a building block for more complex molecules. In recent years, advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its incorporation into diverse pharmacophores. Researchers have leveraged its thiol functionality to explore its role in redox chemistry, particularly in the development of metal-binding agents and antioxidants. The alcohol moiety further enhances its utility, allowing for facile modifications via esterification, etherification, or oxidation reactions.

Recent studies have highlighted the potential of 3-methylthiolan-3-ol in medicinal chemistry. For instance, its derivatives have been investigated as precursors for non-peptide mimetics targeting enzyme inhibition. The sulfur atom’s ability to form stable coordination bonds with transition metals has opened avenues for designing metallodrugs with enhanced bioavailability and targeted action. Moreover, the compound’s ability to undergo nucleophilic substitution reactions has made it a candidate for constructing biaryl structures, which are prevalent in many biologically active molecules.

In the realm of bioorganic chemistry, 3-methylthiolan-3-ol has been explored as a scaffold for mimicking natural thiols such as glutathione. Glutathione is a crucial antioxidant in biological systems, and its mimics are being developed to combat oxidative stress-related diseases. The structural similarity between 3-methylthiolan-3-ol and glutathione allows for the design of analogs with improved pharmacokinetic profiles. This has led to investigations into its potential use in treating neurodegenerative disorders, where oxidative damage plays a pivotal role.

The synthesis of 3-methylthiolan-3-ol typically involves multi-step reactions starting from commercially available precursors such as 1-chloro-2-methoxyethane and sodium hydrosulfide. Recent improvements in catalytic systems have enabled more efficient and sustainable routes to this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the thiol group with high selectivity. These advancements not only enhance the yield but also minimize waste generation, aligning with green chemistry principles.

From a computational chemistry perspective, 3-methylthiolan-3-ol has been studied to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into how the sulfur and oxygen atoms interact within the molecule, guiding experimental design. These theoretical studies have also predicted novel derivatives with enhanced binding affinities for target proteins. Such computational approaches are becoming increasingly integral in modern drug discovery pipelines.

The pharmaceutical industry has shown particular interest in 3-methylthiolan-3-ol due to its potential as an intermediate for antiviral and anti-inflammatory agents. Its derivatives have been tested in vitro for their ability to modulate enzyme activity associated with inflammatory pathways. The thiol group’s redox properties make it an attractive candidate for developing prodrugs that release active species under pathological conditions. This property is particularly relevant in addressing chronic diseases where sustained drug delivery is critical.

In conclusion, 3-methylthiolan-3-ol (CAS No. 144877-33-8) represents a promising compound in the landscape of pharmaceutical research. Its unique structural features and versatile reactivity make it indispensable for constructing complex molecules with therapeutic potential. As synthetic methodologies continue to evolve, the accessibility of this compound will further drive innovation in drug discovery. The ongoing exploration of its derivatives underscores its importance as a cornerstone in medicinal chemistry and bioorganic synthesis.